Cas no 71565-97-4 (1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-
• CAS No: 71565-97-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 545376
• PubChem ID: 12569653
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(3,5-dimethoxyphenyl)-
• 5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazole
• SCHEMBL971261
• SY355279
• 71565-97-4
• SCHEMBL12130262
• DTXSID00502897

• Inchi： 1S/C10H11N3O2/c1-14-8-3-7(4-9(5-8)15-2)10-11-6-12-13-10/h3-6H,1-2H3,(H,11,12,13)
• InChI Key： LZTQCPGCLPYWHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C2=NC=NN2)C=1)OC

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.03